Cas no 30008-06-1 (2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane)

2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane structure
30008-06-1 structure
Product Name:2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane
CAS No:30008-06-1
MF:C39H34O6P2
MW:660.631192684174
CID:291809
Update Time:2023-08-02

2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid, (1-methylethylidene)di-4,1-phenylene tetraphenylester
    • 2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane
    • Inchi: 1S/C39H34O6P2/c1-39(2,31-23-27-37(28-24-31)44-46(40-33-15-7-3-8-16-33)41-34-17-9-4-10-18-34)32-25-29-38(30-26-32)45-47(42-35-19-11-5-12-20-35)43-36-21-13-6-14-22-36/h3-30H,1-2H3
    • InChI Key: SUUBGAXYQMQSNI-UHFFFAOYSA-N
    • SMILES: P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OP(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 14
  • Complexity: 744
  • Topological Polar Surface Area: 55.4
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